Microtubule-associated protein 1A (806-814)
Description
Microtubule-associated protein 1A
Scientific Research Applications
Neurological Development and Function
Microtubule-associated protein 1B (MAP1B), closely related to MAP1A, plays a critical role in the development of the nervous system. Historically, it has been linked to early neuronal and glial cell development. Mice studies have shown MAP1B's involvement in axonal elongation, neuronal migration, and axonal guidance. Recent research highlights its multifaceted roles beyond microtubule-stabilizing properties, suggesting it also functions as a signaling protein in both normal and pathological conditions within the nervous system (Villarroel-Campos & González-Billault, 2014).
Brain Morphogenesis
Microtubule-associated proteins (MAPs) like MAP1B are abundant during brain development and are believed to regulate neurite outgrowth. While MAP1B is consistently found in extending processes across both developing and adult brains, high and low-molecular weight forms of MAP2 and tau are involved in crosslinking microtubules in dendrites and axons, respectively. These interactions suggest a regulatory role of MAP1A and its relatives in brain morphogenesis and synaptic plasticity (Tucker, 1990).
Cancer Progression and Metastasis
MAPs have been implicated in the molecular mechanisms of cancer metastasis. They are involved in altering microtubule dynamics, contributing to cancer cell migration, invasion, and epithelial-to-mesenchymal transition. The altered expression of MAPs is commonly found in various cancer types and is correlated with cancer progression. This understanding positions MAPs as potential therapeutic targets and prognostic markers for cancer management (Wattanathamsan & Pongrakhananon, 2022).
Neurodegenerative Diseases
MAPT, another protein closely related to MAP1A, is significantly associated with neurodegenerative diseases such as Alzheimer’s disease (AD), Parkinson’s disease (PD), and amyotrophic lateral sclerosis (ALS). The study indicated that different variants of MAPT are associated with the risk of these diseases, suggesting crucial roles of tau, a protein related to MAP1A, in neurodegenerative processes (Zhang et al., 2017).
Autophagy in Disease Context
Microtubule-associated protein 1 light chain 3 (LC3), related to MAP1A, is an autophagic gene and serves as a vital marker in diseases, including cancers. A meta-analysis focusing on hepatocellular carcinoma (HCC) found that increased LC3 expression is associated with tumor size and can predict prognosis in HCC, highlighting the importance of MAP1A-related proteins in disease progression and potential as prognostic markers (Meng et al., 2020).
Properties
sequence |
ETELTYPTN |
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source |
Homo sapiens (human) |
storage |
Common storage 2-8℃, long time storage -20℃. |
Synonym |
Microtubule-associated protein 1A (806-814) |
Origin of Product |
United States |
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